N-2-biphenylyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide

• IUPAC Name: 4-[(4-methylphenyl)sulfonylamino]-N-(2-phenylphenyl)benzamide
• InChI: InChI=1S/C26H22N2O3S/c1-19-11-17-23(18-12-19)32(30,31)28-22-15-13-21(14-16-22)26(29)27-25-10-6-5-9-24(25)20-7-3-2-4-8-20/h2-18,28H,1H3,(H,27,29)
• InChI Key: XPCCAEIAXJJCNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)NC3=CC=CC=C3C4=CC=CC=C4
• Molecular Formula: C26H22N2O3S
• Molecular Weight: 442.5 g/mol

Description

N-2-biphenylyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide, also known as BMS-345541, is a small molecule inhibitor that has been widely used in scientific research. It is a potent and selective inhibitor of IκB kinase (IKK), which plays a crucial role in the regulation of the nuclear factor-κB (NF-κB) signaling pathway. NF-κB is a transcription factor that is involved in the regulation of various cellular processes, including inflammation, immunity, cell growth, and survival. The dysregulation of NF-κB signaling has been implicated in the pathogenesis of many diseases, including cancer, autoimmune disorders, and inflammatory diseases.

Mechanism of Action

N-2-biphenylyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide is a selective inhibitor of IKK, which is a key regulator of NF-κB signaling. IKK phosphorylates IκB, which leads to its degradation and the release of NF-κB. NF-κB then translocates to the nucleus and activates the transcription of target genes. N-2-biphenylyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide binds to the ATP-binding site of IKK and prevents its activation, thereby inhibiting the activation of NF-κB signaling.
Biochemical and Physiological Effects:
N-2-biphenylyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide has been shown to inhibit the activation of NF-κB signaling in various cell types, leading to a decrease in the expression of NF-κB target genes. It has been shown to inhibit cancer cell proliferation, invasion, and metastasis in vitro and in vivo. N-2-biphenylyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide has also been shown to regulate immune cell function and inflammatory responses. In addition, N-2-biphenylyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-2-biphenylyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide is a potent and selective inhibitor of IKK, making it a valuable tool for studying the role of NF-κB signaling in various cellular processes and diseases. It has been extensively characterized in vitro and in vivo, and its pharmacokinetics and pharmacodynamics have been well-studied. However, N-2-biphenylyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide has some limitations for lab experiments. It has been shown to have off-target effects on other kinases, which may limit its specificity. In addition, N-2-biphenylyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide has poor solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of N-2-biphenylyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide. One direction is the development of more potent and selective inhibitors of IKK. Another direction is the investigation of the role of NF-κB signaling in the regulation of other cellular processes and diseases, such as metabolic disorders and cardiovascular diseases. In addition, the use of N-2-biphenylyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide in combination with other drugs or therapies may enhance its therapeutic efficacy and reduce its side effects. Finally, the development of new delivery methods for N-2-biphenylyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide may improve its solubility and bioavailability, making it more suitable for clinical use.

Scientific Research Applications

N-2-biphenylyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide has been extensively used in scientific research to investigate the role of NF-κB signaling in various cellular processes and diseases. It has been shown to inhibit the activation of NF-κB signaling in various cell types, including cancer cells, immune cells, and endothelial cells. N-2-biphenylyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide has been used to study the role of NF-κB signaling in cancer cell proliferation, invasion, and metastasis. It has also been used to investigate the role of NF-κB signaling in the regulation of immune cell function and inflammatory responses. In addition, N-2-biphenylyl-4-{[(4-methylphenyl)sulfonyl]amino}benzamide has been used in preclinical studies to evaluate its potential as a therapeutic agent for various diseases, including cancer, autoimmune disorders, and inflammatory diseases.